Ethyl 2-oxo-6-[(4-pyridin-2-ylpiperazin-1-yl)methyl]-4-thien-2-yl-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 2-oxo-6-[(4-pyridin-2-ylpiperazin-1-yl)methyl]-4-thiophen-2-yl-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C21H25N5O3S/c1-2-29-20(27)18-15(23-21(28)24-19(18)16-6-5-13-30-16)14-25-9-11-26(12-10-25)17-7-3-4-8-22-17/h3-8,13,19H,2,9-12,14H2,1H3,(H2,23,24,28)
• InChI Key: FTNMYXKAHCQETO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)NC1C2=CC=CS2)CN3CCN(CC3)C4=CC=CC=N4
• Molecular Formula: C21H25N5O3S
• Molecular Weight: 427.5 g/mol
• CAS No.: 893325-37-6

Description

Ethyl 2-oxo-6-[(4-pyridin-2-ylpiperazin-1-yl)methyl]-4-thien-2-yl-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C21H25N5O3S and its molecular weight is 427.52. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetic Studies

Pharmacokinetic studies play a crucial role in understanding the absorption, distribution, metabolism, and excretion of drugs. For Ethyl 2-oxo-6-[(4-pyridin-2-ylpiperazin-1-yl)methyl]-4-thien-2-yl-1,2,3,4-tetrahydropyrimidine-5-carboxylate, investigations into its metabolic pathways are essential for optimizing its use in therapeutic applications. In a study focused on the pharmacokinetics of piromidic acid (a compound with a similar pyrimidine structure), a comprehensive model involving multiple parameters was adopted to understand its behavior in the human body. This model, based on experimental data from oral administration in humans, provided insights into the renal elimination of the drug and its metabolites, highlighting the importance of such studies in drug development and therapy optimization (Sekine et al., 1976).

Metabolic Interactions and Safety

Understanding the metabolic interactions and safety profile of a drug is vital for its clinical application. This compound, due to its complex structure, may interact with various metabolic enzymes, impacting its efficacy and safety. For instance, studies on allopurinol, another pyrimidine derivative, have provided valuable information on its metabolism to alloxanthine, its major metabolite, and the role of xanthine oxidase in this process. Such data are crucial for predicting the metabolic fate and potential interactions of related compounds, enhancing our understanding of their pharmacological and toxicological profiles (Elion et al., 1966).

Therapeutic Implications and Future Directions

The therapeutic applications of this compound are potentially vast, ranging from its use in treating specific diseases to its role in novel drug delivery systems. For example, the development of vanadium-based compounds for diabetes treatment showcases the innovative use of complex molecules in addressing chronic conditions. Studies on bis(maltolato)oxovanadium(IV) and its analogs have demonstrated their potential as insulin-enhancing agents, providing a glimpse into how this compound might be utilized in future therapeutic strategies (Thompson et al., 2009).